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(E)-[1-[2-(Dimethylazaniumyl)ethyl]-2-(4-methylphenyl)-4,5-dioxopyrrolidin-3-ylidene]-phenylmethanolate (E)-[1-[2-(Dimethylazaniumyl)ethyl]-2-(4-methylphenyl)-4,5-dioxopyrrolidin-3-ylidene]-phenylmethanolate
Brand Name: Vulcanchem
CAS No.: 337923-12-3
VCID: VC0490896
InChI: InChI=1S/C22H24N2O3/c1-15-9-11-16(12-10-15)19-18(20(25)17-7-5-4-6-8-17)21(26)22(27)24(19)14-13-23(2)3/h4-12,19,25H,13-14H2,1-3H3/b20-18+
SMILES: CC1=CC=C(C=C1)C2C(=C(C3=CC=CC=C3)[O-])C(=O)C(=O)N2CC[NH+](C)C
Molecular Formula: C22H24N2O3
Molecular Weight: 364.4g/mol

(E)-[1-[2-(Dimethylazaniumyl)ethyl]-2-(4-methylphenyl)-4,5-dioxopyrrolidin-3-ylidene]-phenylmethanolate

CAS No.: 337923-12-3

Main Products

VCID: VC0490896

Molecular Formula: C22H24N2O3

Molecular Weight: 364.4g/mol

(E)-[1-[2-(Dimethylazaniumyl)ethyl]-2-(4-methylphenyl)-4,5-dioxopyrrolidin-3-ylidene]-phenylmethanolate - 337923-12-3

CAS No. 337923-12-3
Product Name (E)-[1-[2-(Dimethylazaniumyl)ethyl]-2-(4-methylphenyl)-4,5-dioxopyrrolidin-3-ylidene]-phenylmethanolate
Molecular Formula C22H24N2O3
Molecular Weight 364.4g/mol
IUPAC Name (E)-[1-[2-(dimethylazaniumyl)ethyl]-2-(4-methylphenyl)-4,5-dioxopyrrolidin-3-ylidene]-phenylmethanolate
Standard InChI InChI=1S/C22H24N2O3/c1-15-9-11-16(12-10-15)19-18(20(25)17-7-5-4-6-8-17)21(26)22(27)24(19)14-13-23(2)3/h4-12,19,25H,13-14H2,1-3H3/b20-18+
Standard InChIKey ABNSXPAMIOVJRB-CZIZESTLSA-N
Isomeric SMILES CC1=CC=C(C=C1)C2/C(=C(/C3=CC=CC=C3)\[O-])/C(=O)C(=O)N2CC[NH+](C)C
SMILES CC1=CC=C(C=C1)C2C(=C(C3=CC=CC=C3)[O-])C(=O)C(=O)N2CC[NH+](C)C
Canonical SMILES CC1=CC=C(C=C1)C2C(=C(C3=CC=CC=C3)[O-])C(=O)C(=O)N2CC[NH+](C)C
PubChem Compound 5796406
Last Modified Nov 11 2021
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